Cas no 2176338-60-4 (methyl N-4-({1-(2-hydroxyethoxy)cyclopentylmethyl}sulfamoyl)phenylcarbamate)

• Product Name: methyl N-4-({1-(2-hydroxyethoxy)cyclopentylmethyl}sulfamoyl)phenylcarbamate
• CAS No: 2176338-60-4
• MF: C₁₆H₂₄N₂O₆S
• MW: 372.436563491821
• CID: 6276562
• PubChem ID: 131703236
• Update Time: 2024-01-09

methyl N-4-({1-(2-hydroxyethoxy)cyclopentylmethyl}sulfamoyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-4-({1-(2-hydroxyethoxy)cyclopentylmethyl}sulfamoyl)phenylcarbamate
• methyl N-[4-({[1-(2-hydroxyethoxy)cyclopentyl]methyl}sulfamoyl)phenyl]carbamate
• AKOS040704773
• methyl N-[4-[[1-(2-hydroxyethoxy)cyclopentyl]methylsulfamoyl]phenyl]carbamate
• F6571-2525
• 2176338-60-4
• methyl (4-(N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)sulfamoyl)phenyl)carbamate

• Inchi： 1S/C16H24N2O6S/c1-23-15(20)18-13-4-6-14(7-5-13)25(21,22)17-12-16(24-11-10-19)8-2-3-9-16/h4-7,17,19H,2-3,8-12H2,1H3,(H,18,20)
• InChI Key： WXSWSEHYDXIPFS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(=O)OC)(NCC1(CCCC1)OCCO)(=O)=O

Computed Properties

• Exact Mass: 372.13550766g/mol
• Monoisotopic Mass: 372.13550766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 122Ų